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Introduction

3,5-Dimethyl-4-ethoxyphenylboronic acid (CAS No. 850568-59-1) is a specialized boronic
acid derivative with significant utility in organic synthesis.[1] Its structural features, including an
ethoxy group and two methyl substituents on the phenyl ring, impart distinct reactivity and
selectivity.[1] This compound is primarily recognized as a key building block in Suzuki-Miyaura
cross-coupling reactions, a fundamental method for constructing carbon-carbon bonds in the
synthesis of complex organic molecules.[1] Its application extends to the development of novel
pharmaceuticals and agrochemicals, where precise molecular architecture is paramount.[1]
This guide provides a summary of its core physical characteristics, outlines generalized
experimental protocols for their determination, and presents a logical workflow for the physical
characterization of such a compound.

Core Physical Properties

The known physical and chemical properties of 3,5-Dimethyl-4-ethoxyphenylboronic acid
are summarized below.
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Property Value Source
CAS Number 850568-59-1 [1]
Molecular Formula C10H15BOs3 [1]
Molecular Weight 194.04 g/mol [1]
Appearance White to off-white crystalline 1]
powder
Melting Point 211 °C (Lit.) [1]
Purity 98 - 105% (Assay by titration) [1]
Storage Conditions Store at room temperature [1]

Experimental Protocols

While specific, detailed experimental records for the characterization of 3,5-Dimethyl-4-
ethoxyphenylboronic acid are not publicly available, the following section outlines
standardized, generic protocols for determining the key physical properties listed above. These
methods are based on established international guidelines and common laboratory practices.

Determination of Appearance

Principle: This protocol describes the visual inspection of a substance to determine its physical
form, color, and clarity.

Methodology:

e Place a small, representative sample of the substance (approximately 100-200 mg) on a
clean, white laboratory surface or in a clear glass vial.

o Conduct the observation under diffuse, full-spectrum daylight or a standardized artificial light
source.

o Observe the sample against both a white and a black background to accurately assess color
and identify any extraneous matter.
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e Record the physical state (e.g., crystalline powder, amorphous solid) and the color (e.g.,
white, off-white).

o Use a spatula to gently manipulate the powder to assess its flow characteristics and check
for uniformity.

Determination of Melting Point

Principle: The melting point is determined as the temperature at which the phase transition
from solid to liquid occurs at atmospheric pressure. This protocol is based on the OECD
Guideline 102 for the Testing of Chemicals.[1][2][3]

Methodology (Capillary Method):

Ensure the sample is thoroughly dried and finely powdered.

o Pack a small amount of the powdered sample into a capillary tube (sealed at one end) to a
height of 2-4 mm.

e Place the capillary tube into a calibrated melting point apparatus (e.g., liquid bath or metal
block design).

e Heat the apparatus at a controlled rate (e.g., 1-2 °C per minute) as the temperature
approaches the expected melting point.

» Record the temperature at which the first droplet of liquid is observed (onset of melting) and
the temperature at which the last solid particle melts (completion of melting). The range
between these two temperatures is the melting range. For a pure substance, this range is
typically narrow.

Logical Workflow for Physical Characterization

The following diagram illustrates a standard workflow for the physical and chemical
characterization of a newly synthesized chemical entity like 3,5-Dimethyl-4-
ethoxyphenylboronic acid.
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Caption: Workflow for the characterization of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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